Cas no 1523313-50-9 (ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate)

• Product Name: ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate
• CAS No: 1523313-50-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5655645
• PubChem ID: 77329092
• Update Time: 2025-05-23

ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27723074
• ethyl 3-amino-2-[(2-chlorophenyl)methyl]propanoate
• 1523313-50-9
• ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate

• Inchi： 1S/C12H16ClNO2/c1-2-16-12(15)10(8-14)7-9-5-3-4-6-11(9)13/h3-6,10H,2,7-8,14H2,1H3
• InChI Key： JLVCJZULTHSOLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(=O)OCC)CN

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate

Introduction to Ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate (CAS No. 1523313-50-9)

Ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate, identified by its CAS number 1523313-50-9, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The molecular structure of ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate features a combination of functional groups that make it a versatile intermediate in synthetic chemistry, particularly in the synthesis of complex molecules relevant to medicinal chemistry.

The< strong>ethyl moiety in the compound's name indicates the presence of an ester group, which is known for its role in enhancing the solubility and bioavailability of various pharmaceutical compounds. The< strong>3-amino group contributes to the compound's basic character, making it a potential precursor for the synthesis of amines, which are crucial in the development of bioactive molecules. Additionally, the< strong>2-(2-chlorophenyl)methyl substituent introduces a chlorinated aromatic ring, which is often utilized in medicinal chemistry due to its ability to modulate biological activity through various interactions with biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate make it a promising candidate for such applications. For instance, the< strong>chlorophenyl moiety has been shown to interact with certain enzymes and receptors with high affinity, leading to potential therapeutic effects. This has prompted researchers to explore its utility in the design of novel drugs targeting neurological disorders, cancer, and inflammatory conditions.

The synthesis of ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to enhance the efficiency of the synthetic pathway. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

The pharmacological properties of ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate have been extensively studied in preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain kinases and phosphodiesterases, which are key targets in cancer therapy. The< strong>amino group and< strong>chlorophenyl moiety have been shown to interact with these targets in a manner that disrupts their normal function, leading to inhibition of tumor growth and proliferation. Furthermore, the< strong>ester group has been found to enhance drug delivery systems, allowing for targeted delivery to affected tissues.

In addition to its applications in oncology, ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate has shown promise in treating neurological disorders. Research indicates that the compound can modulate neurotransmitter release and receptor activity, potentially leading to therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier has also been explored, suggesting its potential for treating central nervous system disorders.

The development of novel drug candidates often involves a rigorous process of screening and optimization to identify compounds with optimal pharmacokinetic properties. Ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate has been subjected to various pharmacokinetic studies to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have provided valuable insights into how this compound behaves within biological systems, guiding further optimization efforts.

The future prospects for ethyl 3-amino-2-(2-chlorophenyl)methylpropanoate are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design and delivery systems are expected to further enhance its efficacy and safety profile. Collaborative efforts between academia and industry are crucial in translating laboratory findings into clinical applications that benefit patients worldwide.